Cas no 918485-28-6 (1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, ethyl ester)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, ethyl ester
• CAS No: 918485-28-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 774795
• PubChem ID: 57642798
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, ethyl ester
• ethyl 2-pyrazolo[3,4-b]pyridin-1-ylacetate
• SCHEMBL1638688
• Pyrazolo[3,4-b]pyridin-1-yl-acetic acid ethyl ester
• Ethyl 1H-pyrazolo[3,4-b]pyridin-1-ylacetate
• 918485-28-6
• F96619
• DTXSID90727411
• RNTSKPRNBQRYRG-UHFFFAOYSA-N
• Ethyl 2-(1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
• Ethyl (1H-pyrazolo[3,4-b]pyridin-1-yl)acetate

• Inchi： 1S/C10H11N3O2/c1-2-15-9(14)7-13-10-8(6-12-13)4-3-5-11-10/h3-6H,2,7H2,1H3
• InChI Key： RNTSKPRNBQRYRG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C2C(=CC=CN=2)C=N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives